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Compound of Interest

Compound Name: Ethyl 4-(2-oxopropyl)benzoate

Cat. No.: B1342161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
synthetic routes for Ethyl 4-(2-oxopropyl)benzoate (CAS No: 73013-51-1), a valuable building
block in pharmaceutical and chemical research. This document includes a summary of
commercial suppliers, detailed experimental protocols for its synthesis, and key physical and
chemical properties to support laboratory applications.

Commercial Availability

Ethyl 4-(2-oxopropyl)benzoate is available from a number of chemical suppliers, primarily for
research and development purposes. The purity of the commercially available compound is
typically around 95%. Below is a summary of suppliers offering this product. For the most
current pricing and availability, it is recommended to contact the suppliers directly.

] ) Available
Supplier Catalog Number Purity .
Quantities
BenchChem B1342161 ~95% Inquire
Rieke Metals 7610 Inquire Inquire
ChemicalBook CB81010448 Inquire Inquire
Angene International AGOO0O5CYA Inquire Inquire
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Physicochemical Data

A summary of the key physical and chemical properties of Ethyl 4-(2-oxopropyl)benzoate is
presented below. This data is essential for its proper handling, storage, and use in experimental

settings.
Property Value
CAS Number 73013-51-1[1]
Molecular Formula C12H1403][1]
Molecular Weight 206.24 g/mol [1]
Melting Point Not available
Boiling Point Not available
Density Not available

Synthesis of Ethyl 4-(2-oxopropyl)benzoate

The primary route for the synthesis of Ethyl 4-(2-oxopropyl)benzoate is the Fischer
esterification of its corresponding carboxylic acid precursor, 4-(2-oxopropyl)benzoic acid, with
ethanol in the presence of an acid catalyst.

Step 1: Synthesis of 4-(2-oxopropyl)benzoic acid
(Precursor)

A detailed experimental protocol for the synthesis of the precursor, 4-(2-oxopropyl)benzoic
acid, is not readily available in the searched literature. However, it is a known compound with a
reported melting point of 156-157 °C.

Step 2: Fischer Esterification of 4-(2-oxopropyl)benzoic
acid

The following is a generalized experimental protocol for the Fischer esterification of a benzoic
acid derivative, which can be adapted for the synthesis of Ethyl 4-(2-oxopropyl)benzoate.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1342161?utm_src=pdf-body
https://www.benchchem.com/product/b1342161
https://www.benchchem.com/product/b1342161
https://www.benchchem.com/product/b1342161
https://www.benchchem.com/product/b1342161?utm_src=pdf-body
https://www.benchchem.com/product/b1342161?utm_src=pdf-body
https://www.benchchem.com/product/b1342161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

4-(2-oxopropyl)benzoic acid

Anhydrous Ethanol (absolute)

Concentrated Sulfuric Acid (H2SOa)

Sodium Bicarbonate (NaHCO3) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (Na2S0a)

Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-(2-oxopropyl)benzoic acid in an excess of anhydrous ethanol. A
significant molar excess of ethanol is used to drive the equilibrium towards the product.

Acid Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution
while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

o After the reaction is complete (as indicated by TLC), allow the mixture to cool to room
temperature.

o Remove the excess ethanol under reduced pressure using a rotary evaporator.

o Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.
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o Transfer the organic solution to a separatory funnel and wash it sequentially with water, a
saturated solution of sodium bicarbonate (to neutralize the acidic catalyst), and finally with
brine.

e Drying and Solvent Removal:

o Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium
sulfate.

o Filter off the drying agent.

o Remove the organic solvent by rotary evaporation to yield the crude Ethyl 4-(2-
oxopropyl)benzoate.

 Purification: The crude product can be further purified by column chromatography on silica
gel if necessary.

Experimental and Logical Diagrams

To visualize the procurement and synthesis workflow, the following diagrams are provided.

Click to download full resolution via product page

Caption: A typical procurement workflow for acquiring research chemicals.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1342161?utm_src=pdf-body
https://www.benchchem.com/product/b1342161?utm_src=pdf-body
https://www.benchchem.com/product/b1342161?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precursor Synthesis

Synthesis of
4-(2-oxopropyl)benzoic acid

Esterifiication

~—— Y0 K— 30 (— = Kr— a [(F— 2 K/ 8 & ——

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of Ethyl 4-(2-oxopropyl)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1342161?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1342161
https://www.benchchem.com/product/b1342161#commercial-availability-and-suppliers-of-ethyl-4-2-oxopropyl-benzoate
https://www.benchchem.com/product/b1342161#commercial-availability-and-suppliers-of-ethyl-4-2-oxopropyl-benzoate
https://www.benchchem.com/product/b1342161#commercial-availability-and-suppliers-of-ethyl-4-2-oxopropyl-benzoate
https://www.benchchem.com/product/b1342161#commercial-availability-and-suppliers-of-ethyl-4-2-oxopropyl-benzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

